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Compound of Interest

Compound Name: D-Leucinol

Cat. No.: B126090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of D-
Leucinol, a versatile chiral building block essential in the synthesis of pharmaceuticals and fine
chemicals. The document details its melting and boiling points, presents the methodologies for
their determination, and includes a workflow for physical property characterization.

Introduction to D-Leucinol

D-Leucinol, systematically named (R)-(-)-2-Amino-4-methyl-1-pentanol, is an amino alcohol
derived from the D-enantiomer of the amino acid leucine. Its chiral nature makes it a valuable
intermediate in asymmetric synthesis, particularly in the development of enantiomerically pure
active pharmaceutical ingredients (APIs). Understanding its physical properties is critical for its
handling, storage, and application in various chemical processes.

Physical and Chemical Properties

D-Leucinol is most commonly described as a clear, colorless to pale yellow viscous liquid at
room temperature.[1][2][3] However, some suppliers may offer it as a white to off-white
crystalline solid. This discrepancy suggests that its physical state can be dependent on its
purity and the specific manufacturing process. Below is a summary of its key physical and
chemical properties.

Table 1: General Physical and Chemical Properties of D-Leucinol
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Property Value Source(s)
CAS Number 53448-09-2

Molecular Formula CeH1sNO [2]
Molecular Weight 117.19 g/mol

Clear, colorless to light yellow
Appearance liquid OR White to off-white [11121[3]

crystalline solid

Density 0.917 g/mL at 25 °C
Refractive Index n20/D 1.4496
Optical Rotation [0]20/D -4°, ¢ = 9 in ethanol

Melting and Boiling Points

The melting and boiling points are crucial parameters for the purification and characterization of
chemical compounds.

There is conflicting information regarding the melting point of D-Leucinol, which is likely related
to its observed physical state. While most sources characterize it as a liquid at ambient
temperatures, one source provides a melting range of 50-55 °C for a solid form. For
comparison, the L-enantiomer, L(+)-Leucinol, is reported to have a melting point of 56-58 °C.[4]
The presence of impurities can lead to a depression and broadening of the melting point range.

[5]16]

The boiling point of D-Leucinol is well-documented at various pressures. The data consistently
indicates a boiling point in the range of 198-200 °C at standard atmospheric pressure.

Table 2: Boiling Point of D-Leucinol at Various Pressures
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Boiling Point (°C) Pressure (mmHg) Source(s)
198-200 768

194 Not Specified [1]

97 14

Experimental Protocols for Physical Property
Determination

The following sections describe standard laboratory methods for determining the melting and
boiling points of a chemical substance like D-Leucinol.

This method is suitable for crystalline solids and is used to determine the temperature range
over which the solid melts.[7][8]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the crystalline solid is finely powdered using a mortar
and pestle. The dry, powdered sample is then packed into a capillary tube to a height of 2-3
mm.[7]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.[8]

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.[6]
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the last crystal melts is recorded as the final
melting point.[7] The melting point is reported as this range.

o Purity Assessment: A sharp melting range (typically 1-2 °C) is indicative of a pure compound,
while a broad and depressed melting range suggests the presence of impurities.[5]

For liquid samples, the boiling point can be determined using a small volume of the substance.
[91[10]

Apparatus:

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)

Boiling chips (for mini-scale)

Procedure:

Sample Preparation: A small amount of the liquid (approx. 0.5 mL) is placed in a small test
tube.[10]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating bath
(like a Thiele tube). The setup should ensure that the sample is heated evenly.

o Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the inverted capillary tube.[11]

o Observation: Heating is stopped when a continuous and rapid stream of bubbles is
observed. As the liquid cools, the bubbling will slow down and stop. The temperature at
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which the liquid is drawn back into the capillary tube is the boiling point of the sample.[11]
This occurs when the vapor pressure of the liquid equals the external atmospheric pressure.

[9]

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical substance.
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Workflow for Physical Property Determination
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Caption: General workflow for determining the physical properties of a chemical substance.
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Biological Activity Context

While this guide focuses on physical properties, it is noteworthy that D-Leucinol's utility in drug
development is linked to its biological context. Its enantiomer, L-Leucinol, is known to be a
competitive inhibitor of aminopeptidases.[12] D-Leucinol may serve as an experimental control
in such studies.[12] Furthermore, derivatives of leucine and other amino acids are often
explored for their antiproliferative effects in cancer research, including melanoma.[13] These
activities are often mediated through complex signaling pathways, such as the
PI3K/AKT/mTOR pathway, which is a common target in melanoma treatment.[14] The precise
mechanism of D-Leucinol itself as an antiproliferative agent is an area for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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